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An In-depth Technical Guide to 4-Chlorobenzofuran: Chemical Structure, Synthesis, and
Analysis

Introduction

Benzofurans are a significant class of heterocyclic compounds, forming the core structure of
numerous natural products and synthetic molecules with potent biological activities.[1][2][3]
Their derivatives are explored for anti-tumor, antibacterial, anti-oxidative, and anti-viral
applications.[2] The introduction of a halogen atom, such as chlorine, onto the benzofuran
scaffold can significantly modulate a molecule's physicochemical properties, including
lipophilicity, metabolic stability, and electronic distribution. This guide provides a comprehensive
technical overview of 4-Chlorobenzofuran, a chlorinated derivative of benzofuran.[4] It serves
as a crucial resource for researchers, scientists, and drug development professionals, detailing
its chemical structure, plausible synthetic strategies, and in-depth analytical methodologies for
its characterization and quantification.

Chemical Structure and Physicochemical Properties
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4-Chlorobenzofuran is characterized by a benzofuran core with a chlorine atom substituted at
the C4 position of the benzene ring. This substitution influences the molecule's reactivity and
electronic properties, making it a valuable intermediate in organic synthesis.[4]

Core Chemical Structure

The structure consists of a furan ring fused to a benzene ring. The chlorine atom is attached to
the carbon atom adjacent to the fused oxygen-containing ring on the benzene side.

Caption: Chemical structure of 4-Chlorobenzofuran.

Physicochemical Data

The key properties of 4-Chlorobenzofuran are summarized below. These values are critical
for designing synthetic reactions, purification protocols, and analytical methods.

Property Value Source
Molecular Formula CsHsCIO [4]
Molecular Weight 152.58 g/mol [4]
CAS Number 257864-14-5 [4]
Boiling Point 209.5 °C at 760 mmHg [4]
Density 1.29 g/lcm? [4]
Flash Point 80.5 °C [4]

Synthesis Methodologies

While specific literature on the synthesis of 4-Chlorobenzofuran is sparse, its preparation can
be extrapolated from established methods for benzofuran derivatives. These syntheses often
involve intramolecular cyclization reactions, leveraging various catalysts to facilitate C-O and C-
C bond formation.[1][5]

Conceptual Synthetic Approach: Palladium-Catalyzed
Cyclization
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A plausible and widely used strategy involves the palladium-catalyzed intramolecular
cyclization of an appropriately substituted phenol. This approach offers high yields and

functional group tolerance. The general workflow would involve the coupling of a substituted
phenol with an alkyne, followed by cyclization.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1589045?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11097366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11097366/
https://pubs.rsc.org/en/content/articlelanding/2019/ra/c9ra04917g
https://pubs.rsc.org/en/content/articlelanding/2019/ra/c9ra04917g
https://oldsciparks.lbp.world/ArticlePDF/278.pdf
https://www.lookchem.com/casno257864-14-5.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7288127/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7288127/
https://www.benchchem.com/product/b1589045/docs#4-chlorobenzofuran-chemical-structure-and-analysis
https://www.benchchem.com/product/b1589045/docs#4-chlorobenzofuran-chemical-structure-and-analysis
https://www.benchchem.com/product/b1589045/docs#4-chlorobenzofuran-chemical-structure-and-analysis
https://www.benchchem.com/product/b1589045/docs#4-chlorobenzofuran-chemical-structure-and-analysis
https://www.benchchem.com/product/b1589045?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589045?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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